N-[4-(1-pyrrolidinyl)benzyl]acetamide

• IUPAC Name: N-[(4-pyrrolidin-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C13H18N2O/c1-11(16)14-10-12-4-6-13(7-5-12)15-8-2-3-9-15/h4-7H,2-3,8-10H2,1H3,(H,14,16)
• InChI Key: LQFWTBMZTYUMSN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(C=C1)N2CCCC2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

N-[4-(1-pyrrolidinyl)benzyl]acetamide is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 218.141913202 g/mol and the complexity rating of the compound is 228. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Nitric Oxide Synthase

Research on "N-(3-(Aminomethyl)benzyl)acetamidine (1400W)" shows its effectiveness as a selective inhibitor of inducible nitric-oxide synthase (iNOS), demonstrating significant potential for therapeutic applications in conditions where iNOS activity is a concern, such as in inflammatory diseases and cancer. The specificity and potency of this inhibitor suggest a promising avenue for drug development targeting nitric oxide synthase pathways (Garvey et al., 1997).

Synthesis and Chemical Transformations

The study on "Triethylborane-mediated atom-transfer cyclisation of 2-iodo-N-(prop-2-enyl)acetamides" explores the chemical transformations useful for synthesizing complex cyclic structures from acetamide derivatives. Such research is fundamental for developing new synthetic routes in organic chemistry, which can be applied to pharmaceutical synthesis and material science (Ikeda et al., 1998).

Corrosion Inhibition

Acetamide derivatives have been investigated for their potential as corrosion inhibitors. The study "Synthesis and evaluation of new long alkyl side chain acetamide, isoxazolidine and isoxazoline derivatives as corrosion inhibitors" examines the effectiveness of these compounds in protecting metals against corrosion, highlighting the importance of chemical modification in enhancing performance. This research has implications for industries seeking to improve the longevity and durability of metal components (Yıldırım & Çetin, 2008).

Antimicrobial Activity

The exploration of "Novel sulphonamide derivatives" for antimicrobial activity includes the study of acetamide derivatives. Such research contributes to the ongoing search for new antimicrobial agents capable of combating resistant strains of bacteria and other pathogens. The synthesis and evaluation of these compounds for antimicrobial efficacy are crucial steps toward developing new drugs to address global health challenges (Fahim & Ismael, 2019).